Cas no 105049-61-4 (Ethanamine, N-ethyl-2-(phenylsulfonyl)-, hydrochloride)
105049-61-4 structure
Product Name:Ethanamine, N-ethyl-2-(phenylsulfonyl)-, hydrochloride
CAS No:105049-61-4
MF:C10H16ClNO2S
MW:249.75754070282
CID:1149136
PubChem ID:13655069
Update Time:2025-04-20
Ethanamine, N-ethyl-2-(phenylsulfonyl)-, hydrochloride Chemical and Physical Properties
Names and Identifiers
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- Ethanamine, N-ethyl-2-(phenylsulfonyl)-, hydrochloride
- 2-(benzenesulfonyl)-N-ethylethanamine,hydrochloride
- 2-(Benzenesulfonyl)-N-ethylethan-1-amine--hydrogen chloride (1/1)
- DTXSID30545954
- SCHEMBL10688779
- 105049-61-4
-
- Inchi: 1S/C10H15NO2S.ClH/c1-2-11-8-9-14(12,13)10-6-4-3-5-7-10;/h3-7,11H,2,8-9H2,1H3;1H
- InChI Key: XMSZCRGMWLKYOM-UHFFFAOYSA-N
- SMILES: Cl.S(C1C=CC=CC=1)(CCNCC)(=O)=O
Computed Properties
- Exact Mass: 249.05918
- Monoisotopic Mass: 249.0590276g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 237
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.6Ų
Experimental Properties
- PSA: 46.17
Ethanamine, N-ethyl-2-(phenylsulfonyl)-, hydrochloride Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
105049-61-4 (Ethanamine, N-ethyl-2-(phenylsulfonyl)-, hydrochloride) Related Products
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